N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide
• InChI: InChI=1S/C16H15F2NO3/c1-10(22-13-6-4-12(21-2)5-7-13)16(20)19-15-8-3-11(17)9-14(15)18/h3-10H,1-2H3,(H,19,20)
• InChI Key: LLFAYOHSUBQAHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=C(C=C1)F)F)OC2=CC=C(C=C2)OC
• Molecular Formula: C16H15F2NO3
• Molecular Weight: 307.29 g/mol

Description

N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide is an organic compound that belongs to the class of amides This compound features a difluorophenyl group and a methoxyphenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2,4-difluoroaniline and 4-methoxyphenol.

Formation of Intermediate: The 2,4-difluoroaniline is reacted with a suitable acylating agent to form an intermediate amide.

Coupling Reaction: The intermediate amide is then coupled with 4-methoxyphenol under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The amide group can be reduced to form an amine.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or borane (BH3) can be employed.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate or active ingredient.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide would depend on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, receptor binding, or disruption of cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-(2,4-difluorophenyl)-2-(4-hydroxyphenoxy)propanamide: Similar structure but with a hydroxy group instead of a methoxy group.

N-(2,4-difluorophenyl)-2-(4-chlorophenoxy)propanamide: Similar structure but with a chloro group instead of a methoxy group.

Uniqueness

N-(2,4-difluorophenyl)-2-(4-methoxyphenoxy)propanamide is unique due to the presence of both difluorophenyl and methoxyphenoxy groups, which may impart specific chemical and biological properties not found in other similar compounds.